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Compound of Interest

Compound Name: Methyl (2-~13~C)acetate

CAS No.: 121633-42-9

Cat. No.: B3333633

Get Quote

Executive Summary
Methyl (2-¹³C)acetate (CAS: 121633-42-9) is the isotopologue of methyl acetate where the

carbon atom of the acetyl methyl group is replaced by Carbon-13. Unlike radiolabeled

compounds, it is stable and non-radioactive, making it a preferred probe in Metabolic Flux

Analysis (MFA) and NMR spectroscopy.

Its primary utility lies in its ability to deliver a specific ¹³C label into the acetyl-CoA pool upon

hydrolysis, allowing researchers to trace carbon flow through the Tricarboxylic Acid (TCA) cycle

and fatty acid synthesis pathways with high precision.

Physicochemical Profile
The isotopic substitution of ¹²C with ¹³C at the C2 position introduces a mass increase of

approximately 1 Dalton, resulting in a measurable increase in density while leaving the boiling

point largely unaffected due to the negligible impact of heavy isotopes on intermolecular Van

der Waals forces in this context.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3333633#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3333633?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparative Properties Table
Property Methyl (2-¹³C)acetate Methyl Acetate (Unlabeled)

CAS Number 121633-42-9 79-20-9

Formula ¹³CH₃COOCH₃ C₃H₆O₂

Molecular Weight 75.07 g/mol 74.08 g/mol

Boiling Point 57–58 °C 57–58 °C

Density (25 °C) 0.944 g/mL 0.932 g/mL

Flash Point -10 °C (closed cup) -10 °C (closed cup)

Appearance Colorless liquid Colorless liquid

Solubility ~25% in water (20 °C) ~25% in water (20 °C)

Note on Density: The density increase (~1.3%) in the labeled compound is a direct

consequence of the mass increase per unit volume, as the molar volume remains effectively

constant between the isotopologues.

Synthesis & Production Protocol
The synthesis of Methyl (2-¹³C)acetate typically follows a Fischer esterification pathway,

utilizing (2-¹³C)acetic acid and methanol. This process is equilibrium-limited and requires

continuous water removal to drive the reaction to completion.

Experimental Protocol: Acid-Catalyzed Esterification
Reagents:

(2-¹³C)Acetic Acid (99 atom % ¹³C)[1]
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Methanol (Anhydrous, excess)

Catalyst: Sulfuric Acid (H₂SO₄) or Amberlyst-15 resin

Methodology:

Setup: Equip a round-bottom flask with a Dean-Stark trap (or molecular sieves) and a reflux

condenser.

Mixing: Charge the flask with (2-¹³C)acetic acid (1.0 eq) and Methanol (2.0–5.0 eq).

Catalysis: Add catalytic H₂SO₄ (1-2 wt%) or Amberlyst-15 beads.

Reflux: Heat the mixture to reflux (approx. 60–65 °C). Maintain reflux for 4–6 hours.

Purification:

Cool the mixture.

Neutralize the catalyst with sodium bicarbonate.

Perform fractional distillation. Collect the fraction boiling at 57–58 °C.

Validation: Verify isotopic enrichment via ¹H-NMR (coupling of methyl protons to ¹³C) and

GC-MS.
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Figure 1: Step-by-step synthesis workflow for Methyl (2-¹³C)acetate via Fischer esterification.[2]

[3]

Applications in Research

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3333633/docs?utm_src=pdf-body-img#technical-guide-physical-properties-and-applications-of-methyl-2-c-acetate
https://en.wikipedia.org/wiki/Kinetic_isotope_effect
http://ccc.chem.pitt.edu/wipf/Web/NMR_Impurities.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3333633?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A. Metabolic Flux Analysis (MFA)
Methyl (2-¹³C)acetate serves as a precursor for (2-¹³C)Acetate in cellular systems. Upon

hydrolysis by intracellular esterases, it releases labeled acetate, which is activated to (2-

¹³C)Acetyl-CoA.

Mechanism: The labeled acetyl-CoA enters the TCA cycle.

Detection: The ¹³C label incorporates into citrate, glutamate, and aspartate. The specific

isotopomer distribution (measured by NMR or MS) reveals the activity of the TCA cycle

versus anaplerotic pathways.

Advantage: Methyl acetate is membrane-permeable, often entering cells more passively than

ionic acetate.

B. NMR Internal Standard
In ¹³C-NMR spectroscopy, Methyl (2-¹³C)acetate provides a sharp, singlet resonance

(decoupled) or a quartet (coupled) with a known chemical shift (~20-22 ppm for the methyl

carbon). It is used to:

Calibrate chemical shifts in organic solvents.

Quantify metabolite concentrations via peak integration ratios.

Metabolic Tracing Pathway
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Figure 2: Metabolic fate of Methyl (2-¹³C)acetate in biological systems, highlighting TCA cycle

and lipogenesis entry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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